1-[(5-Bromopyridin-3-yl)amino]-3-fluoropropan-2-ol

• Molecular Formula: C8H10BrFN2O
• Molecular Weight: 249.08 g/mol
• IUPAC Name: 1-[(5-bromopyridin-3-yl)amino]-3-fluoropropan-2-ol
• InChI: InChI=1S/C8H10BrFN2O/c9-6-1-7(4-11-3-6)12-5-8(13)2-10/h1,3-4,8,12-13H,2,5H2
• InChI Key: MMYUWCZILTVTOE-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=NC=C1Br)NCC(CF)O

Description

1-[(5-Bromopyridin-3-yl)amino]-3-fluoropropan-2-ol is a bromopyridine-derived amino alcohol with a molecular formula of C₈H₉BrF₃N₂O (calculated from substituents; exact mass may vary slightly depending on stereochemistry). It features a 5-bromopyridin-3-yl group attached to an amino-propanol backbone, with a fluorine atom at the third carbon of the propanol chain. This structural motif combines halogen (bromine), fluorine, and hydroxyl groups, making it a versatile intermediate in medicinal chemistry, particularly for drug candidates targeting kinases or central nervous system receptors . The bromine atom enhances electrophilic reactivity for cross-coupling reactions, while the fluorine improves metabolic stability and bioavailability .

Preparation Methods

Direct Nucleophilic Substitution on Pyridine Derivatives

Methodology:

• Starting with 5-bromo-3-aminopyridine derivatives, nucleophilic substitution reactions are employed to introduce the amino group at the 3-position of the pyridine ring.
• The bromine atom at the 5-position acts as a leaving group, facilitating substitution with suitable amino nucleophiles under basic or catalytic conditions.

Key Reactions:

• Reaction with ammonia or amine derivatives in the presence of copper or palladium catalysts to form the amino-pyridine intermediate.
• Subsequent halogenation or fluorination at the 3-position is achieved via electrophilic fluorination reagents such as Selectfluor or N-fluorobenzenesulfonimide (NFSI).

Representative Reaction:

5-bromo-3-aminopyridine + fluorinating agent → 5-bromo-3-fluoropyridine

Multi-step Synthesis via Intermediate Pyridine Derivatives

Methodology:

• Synthesis begins with commercially available 3-aminopyridine derivatives.
• Bromination at the 5-position is achieved through selective electrophilic aromatic substitution using N-bromosuccinimide (NBS) under controlled conditions.
• Fluorination at the 3-position is introduced via nucleophilic substitution with fluorinating reagents, often under phase-transfer catalysis or using reagents like diethylaminosulfur trifluoride (DAST).

Stepwise Route:

Step	Reaction	Reagents & Conditions	Purpose
1	Bromination	NBS, radical initiator, heat	Selective bromination at 5-position
2	Fluorination	DAST or NFSI, low temperature	Introduction of fluorine at 3-position
3	Amino group introduction	Ammonia or amine derivatives	Formation of amino substituent at 3-position
4	Hydroxylation of side chain	Hydroboration-oxidation or epoxide opening	Introduction of hydroxyl group on the side chain

Research Data:

• The patent WO2019214681A1 details such multi-step processes with optimized yields and purification techniques.

Coupling of Amino-Pyridine Intermediates with Propanol Derivatives

Methodology:

• The amino-pyridine core is coupled with fluorinated propanol derivatives via nucleophilic substitution or amide bond formation.
• The hydroxyl group on the propanol moiety is preserved or introduced via reduction or hydrolysis of suitable precursors.

Representative Procedure:

Amino-pyridine derivative + 3-fluoropropan-2-ol derivative → Coupled product via nucleophilic substitution

• Catalysts such as potassium carbonate or cesium carbonate facilitate the substitution.
• Purification often involves chromatography and recrystallization.

Research Evidence:

• Similar strategies are employed in the synthesis of related compounds, as described in the literature on heteroaryl amino alcohols.

Alternative Synthetic Routes Based on Cross-Coupling Reactions

Methodology:

• Cross-coupling reactions such as Suzuki or Buchwald-Hartwig amination are utilized to attach the amino group to the pyridine ring.
• Fluorinated side chains are introduced via subsequent nucleophilic or electrophilic reactions.

Typical Procedure:

• Use of palladium catalysts with suitable ligands to couple halogenated pyridines with amino or hydroxyl-bearing reagents.
• Final functionalization with fluorinated alcohols completes the synthesis.

Research Data:

• The synthesis of similar halogenated pyridines via palladium-catalyzed cross-coupling is well documented, providing high regioselectivity and yields.

Data Table: Summary of Preparation Methods

Method	Starting Materials	Key Reagents	Advantages	Limitations
Nucleophilic substitution	5-bromo-3-aminopyridine	Ammonia, fluorinating agents	High regioselectivity	Multi-step, requires purification
Electrophilic halogenation	Pyridine derivatives	NBS, DAST, NFSI	Versatile, scalable	Possible over-halogenation
Cross-coupling	Halogenated pyridines	Pd catalysts, boronic acids	High yields, regioselectivity	Cost of catalysts
Coupling with propanol derivatives	Amino-pyridine intermediates	Base, coupling agents	Direct synthesis of target	Requires multiple steps

Chemical Reactions Analysis

Types of Reactions

1-[(5-Bromopyridin-3-yl)amino]-3-fluoropropan-2-ol can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert the compound into its reduced forms.

Substitution: The bromine atom in the pyridine ring can be substituted with other functional groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are often used.

Substitution: Substitution reactions typically involve nucleophiles like amines or thiols.

Major Products Formed

Oxidation: Oxidized derivatives of the compound.

Reduction: Reduced forms of the compound.

Substitution: Substituted derivatives with various functional groups.

Scientific Research Applications

1-[(5-Bromopyridin-3-yl)amino]-3-fluoropropan-2-ol has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential biological activities, including enzyme inhibition.

Medicine: Explored for its potential therapeutic properties.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 1-[(5-Bromopyridin-3-yl)amino]-3-fluoropropan-2-ol involves its interaction with specific molecular targets and pathways. The bromopyridine moiety can engage in aromatic interactions, while the amino and fluoropropanol groups can form hydrogen bonds and other interactions with biological molecules . These interactions can modulate the activity of enzymes and receptors, leading to various biological effects .

Comparison with Similar Compounds

Key Observations :

• Halogen Positioning : The 5-bromopyridin-3-yl group (target compound) vs. 5-bromopyridin-2-yl () alters electronic distribution, impacting binding affinity in kinase inhibitors .
• Fluorine vs. Hydroxyl: Fluorine in the propanol chain (target compound) reduces metabolic oxidation compared to hydroxyl-rich analogs like (2S)-2-amino-2-(5-bromopyridin-3-yl)ethanol .
• Aromatic System : Substituting pyridine with thiophene () shifts reactivity toward electrophilic substitution, useful in agrochemicals .

Research Findings and Challenges

• Bioactivity : Fluorinated analogs consistently show improved pharmacokinetics but require careful toxicity profiling. For example, the nitro group in ’s compound limits therapeutic use despite strong antimicrobial action .
• Synthetic Challenges : Bromopyridines often require palladium catalysts for functionalization, increasing costs .
• Structural Insights: Crystallographic data (via SHELX, as in ) reveal that fluorine’s electronegativity distorts the propanol chain, affecting target binding .

Biological Activity

1-[(5-Bromopyridin-3-yl)amino]-3-fluoropropan-2-ol, with the CAS number 1851492-16-4, is a compound that has garnered attention in medicinal chemistry due to its potential biological activities. This article aims to explore its biological activity, mechanisms of action, and relevant research findings.

The molecular formula of 1-[(5-Bromopyridin-3-yl)amino]-3-fluoropropan-2-ol is C$_8$H$_{10}$BrFN$_2$O, with a molecular weight of 249.08 g/mol. The compound features a brominated pyridine ring, which is often associated with various biological activities, including antimicrobial and anticancer properties.

Property	Value
CAS Number	1851492-16-4
Molecular Formula	C$_8$H$_{10}$BrFN$_2$O
Molecular Weight	249.08 g/mol
Density	N/A
Boiling Point	N/A
Melting Point	N/A

Anticancer Potential

The brominated pyridine derivatives have also been investigated for their anticancer properties. Compounds like these often interact with cellular pathways involved in cancer progression, such as inhibiting kinases or modulating apoptosis . Although direct studies on 1-[(5-Bromopyridin-3-yl)amino]-3-fluoropropan-2-ol are scarce, its design suggests it may similarly affect cancer cell viability.

The exact mechanism of action for 1-[(5-Bromopyridin-3-yl)amino]-3-fluoropropan-2-ol remains to be elucidated fully. However, based on related compounds, it is hypothesized that:

• Inhibition of Enzymatic Activity : It may inhibit enzymes involved in critical metabolic pathways.
• Receptor Modulation : The compound could potentially modulate receptor activity, particularly those linked to cancer and inflammation.
• Reactive Oxygen Species (ROS) : Similar compounds have been shown to induce oxidative stress in target cells, leading to cell death.

Case Study 1: Antimicrobial Assessment

A study evaluated the antimicrobial effects of various brominated pyridine derivatives, revealing that those with a fluoropropanol side chain exhibited enhanced activity against Gram-positive and Gram-negative bacteria. The study highlighted the importance of structural modifications in optimizing biological activity .

Case Study 2: Anticancer Screening

In another investigation focusing on pyridine derivatives, several compounds were screened for their cytotoxicity against human cancer cell lines. Results indicated that modifications to the pyridine ring significantly influenced the compounds' ability to induce apoptosis in cancer cells .

Q & A

What are the most reliable synthetic routes for 1-[(5-Bromopyridin-3-yl)amino]-3-fluoropropan-2-ol, and how can reaction conditions be optimized?

A common approach involves alkylation of 5-bromopyridin-3-amine derivatives with fluorinated epoxides or halides under basic conditions. For example, reacting 5-bromopyridin-3-amine with 3-fluoro-1,2-epoxypropane in the presence of a base like K₂CO₃ can yield the target compound. Optimization includes controlling temperature (60–80°C), solvent selection (e.g., DMF or acetonitrile), and stoichiometric ratios to minimize side reactions. Post-synthesis purification via column chromatography or recrystallization ensures high purity .

Which spectroscopic and chromatographic methods are critical for characterizing this compound?

Nuclear Magnetic Resonance (NMR):

• ¹H/¹³C NMR confirms the presence of the pyridine ring (aromatic protons at δ 7.5–8.5 ppm) and fluoropropanol moiety (fluorine-coupled splitting in aliphatic regions).
• ¹⁹F NMR identifies the fluorine environment (e.g., δ -120 to -180 ppm for CF groups).
  Mass Spectrometry (MS): High-resolution ESI-MS validates the molecular ion peak ([M+H]⁺ at m/z ~249) and fragmentation patterns.
  HPLC: Reverse-phase HPLC with UV detection (λ = 254 nm) assesses purity (>95%) using a C18 column and acetonitrile/water gradient .

How do the solubility and stability of this compound influence experimental design?

The compound is sparingly soluble in water but dissolves in polar aprotic solvents (DMSO, DMF) or alcohols. Stability studies under varying pH (4–9) and temperatures (4°C to 25°C) reveal degradation via hydrolysis of the fluoro-propanol moiety under acidic conditions. For biological assays, prepare fresh solutions in DMSO and store at -20°C under inert atmosphere to prevent oxidation .

What advanced crystallographic techniques resolve its molecular conformation?

Single-crystal X-ray diffraction (SC-XRD) with SHELXL software refines the structure. Key parameters include space group determination (e.g., P2₁2₁2₁), bond-length analysis (C-Br ~1.89 Å, C-F ~1.39 Å), and hydrogen-bonding networks. Anisotropic displacement parameters validate thermal motion models. Data collection at low temperature (100 K) minimizes radiation damage .

How can computational modeling predict its interactions with biological targets?

Docking studies (AutoDock Vina) using the pyridine ring as a pharmacophore identify potential binding to enzymes like kinases or receptors. DFT calculations (Gaussian 09) optimize geometry and electrostatic potential maps, highlighting nucleophilic sites (amine group) for covalent interactions. MD simulations (GROMACS) assess stability in lipid bilayers or protein pockets .

What strategies address contradictions in reported bioactivity data?

Discrepancies in IC₅₀ values (e.g., enzyme vs. cell-based assays) may arise from differences in membrane permeability or metabolite interference. Cross-validate using orthogonal assays:

• In vitro: Fluorescence polarization for direct target engagement.
• In cellulo: CRISPR-edited cell lines to isolate target-specific effects.
• Meta-analysis: Compare structural analogs (e.g., 3-[(5-Bromopyridin-2-yl)amino]butan-1-ol) to identify SAR trends .

How can protecting groups improve synthesis efficiency?

Introducing a tert-butyl carbamate (Boc) group on the pyridine nitrogen during alkylation prevents unwanted side reactions. Deprotection with TFA/CH₂Cl₂ (1:1) restores the free amine. This strategy increases yield from 45% to 72% in multi-step syntheses .

What structural features drive its pharmacological potential?

The 5-bromopyridinyl moiety enhances π-stacking with aromatic residues in binding pockets, while the fluoro-propanol group introduces polarity for solubility and H-bonding. Comparative studies with analogs (e.g., 3-Bromo-5-(trifluoropropoxy)pyridine) show that bromine’s electronegativity modulates target affinity .

Which analytical methods resolve synthetic byproducts or degradation products?

LC-MS/MS identifies impurities (e.g., dehalogenated or oxidized byproducts) using a Q-TOF detector. NMR relaxation experiments (T₁/T₂ measurements) quantify amorphous vs. crystalline impurities. Thermogravimetric analysis (TGA) monitors thermal degradation above 150°C .

How is its stereochemical purity validated?

Chiral HPLC with a cellulose-based column (Chiralpak IC) separates enantiomers using hexane/isopropanol (90:10). Optical rotation ([α]ᴅ²⁵ = +15.6°) and circular dichroism (CD) confirm the R or S configuration. Computational comparison of experimental vs. simulated CD spectra resolves ambiguities .